tert-butyl (4-(1-methyl-1H-pyrrol-2-yl)pyrrolidin-3-yl)carbamate

• IUPAC Name: tert-butyl N-[4-(1-methylpyrrol-2-yl)pyrrolidin-3-yl]carbamate
• InChI: InChI=1S/C14H23N3O2/c1-14(2,3)19-13(18)16-11-9-15-8-10(11)12-6-5-7-17(12)4/h5-7,10-11,15H,8-9H2,1-4H3,(H,16,18)
• InChI Key: SZONFTNFBRJEDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CNCC1C2=CC=CN2C
• Molecular Formula: C14H23N3O2
• Molecular Weight: 265.35 g/mol
• CAS No.: 2098008-80-9

Description

Tert-butyl (4-(1-methyl-1H-pyrrol-2-yl)pyrrolidin-3-yl)carbamate (TBPC) is a small molecule inhibitor of the enzyme acetylcholinesterase (AChE). It is commonly used in scientific research as a tool to study the enzyme's function and to investigate the effects of AChE inhibition on biochemical and physiological processes. TBPC is an organophosphate ester and is structurally similar to other AChE inhibitors such as physostigmine, tacrine, and galantamine.

Scientific Research Applications

Organic Synthesis and Catalysis

One study focuses on the synthesis of tert-butyl {1(S)-[(3R,4S,5S)-5-benzyl-4-hydroxy-2-oxo-3-pyrrolidinyl]-2-phenylethyl} -carbamate, showcasing its role in the development of complex organic molecules. This research highlights the compound's utility in synthesizing trisubstituted pyrrolidin-2-ones, which are valuable in creating a wide range of bioactive molecules (H. Weber et al., 1995).

Material Science

In material science, the study of hydrogen bonds between acidic protons from alkynes and amides and carbonyl oxygen atoms as acceptor partners is significant. This research explored the crystalline structure and electronic properties of tert-butyl (2S)-2-(prop-2-yn-1-ylcarbamoyl)pyrrolidine-1-carboxylate, contributing to the understanding of molecular interactions that are crucial in the design of advanced materials (P. Baillargeon et al., 2014).

Photocatalysis

Another area of application is photocatalysis, where tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate was used in a photoredox-catalyzed amination of o-hydroxyarylenaminones. This work demonstrates the compound's utility in synthesizing 3-aminochromones, highlighting its potential in developing new photocatalytic reactions and materials (Zhi-Wei Wang et al., 2022).

Green Chemistry

The research on a metal-free catalytic system for the oxidation of benzylic methylenes and primary amines underlines the importance of developing environmentally friendly chemical processes. This study presents a green and efficient catalytic system that includes iodine–pyridine–tert-butylhydroperoxide, marking a step forward in sustainable chemistry practices (Jintang Zhang et al., 2009).